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Compound of Interest

Compound Name: 2-Isopropenylnaphthalene

Cat. No.: B1580880

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropenylnaphthalene is an aromatic hydrocarbon of significant interest in organic
synthesis and materials science. Its unique structure, featuring a naphthalene core appended
with a reactive isopropenyl group, makes it a valuable precursor for a variety of chemical
transformations and polymerizations. This guide provides a comprehensive overview of 2-
isopropenylnaphthalene, detailing its chemical identifiers, physicochemical properties,
synthesis methodologies, and current applications, with a particular focus on its relevance to
researchers in drug discovery and polymer chemistry.

Core ldentifiers and Chemical Structure

A precise understanding of a compound's identifiers is fundamental for accurate research and
communication. The following table summarizes the key identifiers for 2-
isopropenylnaphthalene.
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Identifier Value
CAS Number 3710-23-4
IUPAC Name 2-prop-1-en-2-ylnaphthalene

Molecular Formula

Ci3zHi2

Molecular Weight 168.23 g/mol [1]
2-(1-Methylvinyl)naphthalene, 2-(2-
Synonyms Naphthyl)propene, 2-(1-
Methylethenyl)naphthalene[2]
inChi InChl=1S/C13H12/c1-10(2)12-8-7-11-5-3-4-6-
n
13(11)9-12/h3-9H,1H2,2H3
InChlKey ANCUXNXTHQXICN-UHFFFAOYSA-N
SMILES CC(=C)C1=CcC2=CC=CC=C2C=C1

Physicochemical Properties

The physical and chemical properties of 2-isopropenylnaphthalene dictate its handling,

reactivity, and potential applications.

Property Value
White to orange to green powder or crystals[2]
Appearance
[3]
Melting Point 55 °C[2]
Boiling Point 155 °C at 11 mmHg[2][4]

Density (Predicted)

0.993 £ 0.06 g/cm3[2]

Solubility

Soluble in organic solvents.

Synthesis of 2-Isopropenylnaphthalene
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The synthesis of 2-isopropenylnaphthalene can be achieved through several strategic routes.
The choice of method often depends on the availability of starting materials, desired scale, and
purity requirements. Two prevalent methods are the Wittig reaction starting from 2-
acetylnaphthalene and the dehydration of 2-(2-naphthyl)-2-propanol.

Synthesis via the Wittig Reaction

The Wittig reaction is a robust and widely employed method for the formation of alkenes from
carbonyl compounds.[5][6] This approach offers excellent control over the position of the newly
formed double bond.

Step 1: Ylide Formation

- Step 2: Olefination

+ CH3X (SN2) Methyltriphenyl- + Strong Base _ (SEVEH ) CITERNEIS + 2-Acetylnaphthalene |y Oxaphosphetane Triphenylphosphine
phosphonium halide

W (Wittig Reagent) intermediate oxide
Triphenylphosphine

2-Acetylnaphthalene 2-Isopropenylnaphthalene

Click to download full resolution via product page
Caption: Wittig reaction pathway for 2-isopropenylnaphthalene synthesis.
Experimental Protocol Outline:

 Ylide Preparation: Methyltriphenylphosphonium bromide is suspended in an anhydrous ether
solvent (e.g., THF) under an inert atmosphere. A strong base, such as n-butyllithium, is
added dropwise at a low temperature to deprotonate the phosphonium salt, forming the
reactive methylenetriphenylphosphorane (the Wittig reagent).
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o Reaction with Ketone: A solution of 2-acetylnaphthalene in the same anhydrous solvent is
then slowly added to the ylide solution. The reaction mixture is typically stirred at room
temperature for several hours.

o Work-up and Purification: The reaction is quenched with water, and the product is extracted
with an organic solvent. The organic layer is washed, dried, and concentrated. The crude
product is then purified, commonly by column chromatography, to yield pure 2-
isopropenylnaphthalene.

The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide.

[7]

Synthesis via Dehydration of 2-(2-Naphthyl)-2-propanol

Another common method involves the acid-catalyzed dehydration of the tertiary alcohol, 2-(2-
naphthyl)-2-propanol. This elimination reaction proceeds readily to form the stable alkene
product.

2-Acetylnaphthalene * CH3MgBr (Grignard 2—(2—Naphthyl)—2—propanoa * Acid Catalyst, Heat (-H20) 1 2-Isopropenylnaphthalene

Click to download full resolution via product page

Caption: Synthesis of 2-isopropenylnaphthalene via alcohol dehydration.

Experimental Protocol Outline:

o Grignard Reaction: The precursor alcohol, 2-(2-naphthyl)-2-propanal, is first synthesized by
the reaction of 2-acetylnaphthalene with a methyl Grignard reagent (e.g., methylmagnesium
bromide).
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o Dehydration: The resulting alcohol is then heated in the presence of a strong acid catalyst,
such as sulfuric acid or phosphoric acid.[8][9]

 Purification: The alkene product is isolated from the reaction mixture, typically by distillation
or chromatography.

Applications of 2-Isopropenylnaphthalene

The reactivity of the isopropenyl group, coupled with the properties of the naphthalene scaffold,
makes 2-isopropenylnaphthalene a versatile building block in several fields.

Polymer Science

2-Isopropenylnaphthalene serves as a monomer in anionic polymerization processes.[10]
The resulting poly(2-isopropenylnaphthalene) has distinct physical properties. Due to steric
hindrance, 2-isopropenylnaphthalene undergoes equilibrium polymerization, a characteristic
it shares with other isopropenyl aryl monomers.[10] The naphthalene-based polymers are
being explored for various applications, including as catalytic supports.

Medicinal Chemistry and Drug Development

The naphthalene ring is a well-established pharmacophore present in numerous FDA-approved
drugs, valued for its rigid, bicyclic aromatic structure that provides a versatile scaffold for
interacting with biological targets.[11] Naphthalene derivatives have shown a wide range of
biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[12]
[13]

While 2-isopropenylnaphthalene itself is not typically the final active pharmaceutical
ingredient, its chemical structure is a valuable synthon for the synthesis of more complex,
biologically active molecules. The isopropenyl group can be readily functionalized or serve as a
handle for further molecular elaboration, allowing for the construction of novel naphthalene-
containing compounds for screening in drug discovery programs. For instance, naphthalene-
chalcone hybrids have been synthesized and evaluated for their antimicrobial and anticancer
activities.[12]

Safety and Handling
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Hazard Identification:

e GHS Classification: May cause an allergic skin reaction and serious eye irritation. It is also
considered very toxic to aquatic life with long-lasting effects.[14]

Precautionary Measures:

Standard laboratory personal protective equipment (gloves, safety glasses, lab coat) should
be worn.

Handle in a well-ventilated area to avoid inhalation of dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-
isopropenylnaphthalene.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons of the naphthalene ring, as well as distinct signals for the vinyl protons and
the methyl group of the isopropenyl substituent.

e 13C NMR: The carbon NMR spectrum will display unique resonances for the carbon atoms of
the naphthalene core and the isopropenyl group, providing further structural confirmation.

 Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
C-H stretching of the aromatic ring and the alkene, as well as C=C stretching of the
isopropenyl group.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of 2-isopropenylnaphthalene, along with a
characteristic fragmentation pattern.

Conclusion
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2-Isopropenylnaphthalene is a compound with significant potential in both materials science
and as a building block in medicinal chemistry. Its synthesis is well-established, with the Wittig
reaction and alcohol dehydration being prominent methods. The reactivity of its isopropenyl
group allows for its incorporation into polymers and as a versatile intermediate for the synthesis
of complex organic molecules. For researchers in drug development, the naphthalene scaffold
offers a proven platform for the design of new therapeutic agents. A thorough understanding of
its properties, synthesis, and reactivity is essential for harnessing its full potential in these and
other emerging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Isopropenylnaphthalene: Synthesis, Properties, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1580880#2-
isopropenylnaphthalene-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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